Cas no 1225218-57-4 (tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1225218-57-4
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 2110441
• Update Time: 2025-06-10

tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate
• CID 135995140
• 1-Pyrrolidinecarboxylic acid, 3-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O4/c1-11(2,3)17-10(16)14-5-4-7(6-14)8-12-9(15)18-13-8/h7H,4-6H2,1-3H3,(H,12,13,15)
• InChI Key： QBBROTNMQAOUTH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NOC(N2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Topological Polar Surface Area: 80.2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 7.55±0.20(Predicted)

Additional information on tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate

Research Brief on tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate (CAS: 1225218-57-4)

The compound tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate (CAS: 1225218-57-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and emerging therapeutic potentials.

Recent studies have highlighted the role of this compound as a key building block in the development of novel heterocyclic compounds, particularly those targeting enzyme inhibition and receptor modulation. The 1,2,4-oxadiazole moiety, a prominent feature of this molecule, is known for its stability and bioisosteric properties, making it a valuable scaffold in drug design. Researchers have successfully utilized this compound in the synthesis of potential inhibitors for inflammatory and neurodegenerative diseases, leveraging its ability to interact with key biological targets.

One notable application of tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate is its incorporation into proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. Recent publications demonstrate its utility in the design of bifunctional molecules that can selectively degrade disease-causing proteins. This approach has shown promise in oncology, where the compound's derivatives have been tested against various cancer cell lines with encouraging results.

From a synthetic chemistry perspective, advancements in the preparation of this compound have been reported, with improved yields and purity through optimized reaction conditions. Novel catalytic methods have been developed to facilitate its production at scale, addressing previous challenges in its synthesis. These methodological improvements are crucial for enabling further biological evaluation and potential clinical translation of derivatives based on this scaffold.

In conclusion, tert-butyl 3-(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery efforts. Future research directions may include further exploration of its structure-activity relationships, expansion of its therapeutic applications, and development of more efficient synthetic routes to support its growing importance in pharmaceutical research.